Cas no 6632-41-3 (N-[2-[formyl(methyl)amino]ethyl]-n-methylformamide)

N-[2-[formyl(methyl)amino]ethyl]-n-methylformamide structure
6632-41-3 structure
Product name:N-[2-[formyl(methyl)amino]ethyl]-n-methylformamide
CAS No:6632-41-3
MF:C6H12N2O2
MW:144.17168
CID:1707866
PubChem ID:245579

N-[2-[formyl(methyl)amino]ethyl]-n-methylformamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[formyl(methyl)amino]ethyl]-n-methylformamide
    • N,N'-diformyl-N,N'-dimethylethylenediamine
    • N,N'-Dimethyl-N,N'-aethandiyl-bis-formamid
    • AKOS006275647
    • N,N'-Dimethyl-N,N'-diformyl-ethylendiamin
    • A807742
    • n,n'-ethane-1,2-diylbis(n-methylformamide)
    • N,N'-dimethyl-N,N'-diformyl-ethylenediamine
    • AC1L6G6K
    • N,N'-Diformyl-N,N'-dimethyl-ethylendiamin
    • AR-1K2696
    • NSC57667
    • N,N'-dimethyl-N,N'-diformyl ethylenediamine
    • N,N'-dimethyl-N,N'-ethanediyl-bis-formamide
    • AC1Q6QOR
    • N,N'-diformyl-N,N'-dimethylethylenediamine; N,N'-Dimethyl-N,N'-aethandiyl-bis-formamid; AKOS006275647; N,N'-Dimethyl-N,N'-diformyl-ethylendiamin; A807742; n,n'-ethane-1,2-diylbis(n-methylformamide); N,N'-dimethyl-N,N'-diformyl-ethylenediamine; AC1L6G6K; N,N'-Diformyl-N,N'-dimethyl-ethylendiamin; AR-1K2696; NSC57667; N,N'-dimethyl-N,N'-diformyl ethylenediamine; N,N'-dimethyl-N,N'-ethanediyl-bis-formamide; AC1Q6QOR;
    • NSC-57667
    • DS-002253
    • N-[2-(FORMYL-METHYL-AMINO)ETHYL]-N-METHYL-FORMAMIDE
    • 6632-41-3
    • VRNZHZHNUUGILQ-UHFFFAOYSA-N
    • DTXSID60288802
    • N,N'-ethylenebis(N-methylformamide)
    • SCHEMBL9814035
    • N,N'-(ethane-1,2-diyl)bis(N-methylformamide)
    • Inchi: InChI=1S/C6H12N2O2/c1-7(5-9)3-4-8(2)6-10/h5-6H,3-4H2,1-2H3
    • InChI Key: VRNZHZHNUUGILQ-UHFFFAOYSA-N
    • SMILES: CN(CCN(C)C=O)C=O

Computed Properties

  • Exact Mass: 144.08996
  • Monoisotopic Mass: 144.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.054
  • Boiling Point: 365.4°C at 760 mmHg
  • Flash Point: 184.9°C
  • Refractive Index: 1.463
  • PSA: 40.62
  • LogP: 0.43460

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